
Safe Disposal Protocol for 5-Fluoro-2-
methylbenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Fluoro-2-methylbenzaldehyde

Cat. No.: B1334153 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 5-
Fluoro-2-methylbenzaldehyde (CAS No. 22062-53-9), ensuring the safety of laboratory

personnel and compliance with environmental regulations. This chemical is a combustible liquid

that can cause serious eye damage and respiratory irritation.[1] Adherence to these procedures

is critical for researchers, scientists, and drug development professionals.

Key Chemical Safety Data
The following table summarizes essential quantitative data for 5-Fluoro-2-
methylbenzaldehyde.

Property Value

CAS Number 22062-53-9[2][3]

Molecular Formula C₈H₇FO[2][3]

Molecular Weight 138.14 g/mol [2][3]

Form Liquid[2]

Density 1.1446 g/mL at 25 °C[2]

Flash Point 76.7 °C (170.1 °F) - closed cup[2]

Storage Class 10 - Combustible liquids[2]
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Disposal Workflow
The diagram below outlines the decision-making and operational workflow for the safe disposal

of 5-Fluoro-2-methylbenzaldehyde.
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Caption: Disposal workflow for 5-Fluoro-2-methylbenzaldehyde.

Detailed Disposal Protocol
This protocol provides step-by-step guidance for the safe handling and disposal of 5-Fluoro-2-
methylbenzaldehyde and associated contaminated materials.

Personal Protective Equipment (PPE)
Before handling the chemical, ensure you are wearing the appropriate personal protective

equipment.[2] This is the first and most critical step in ensuring your safety.

Eye Protection: Wear chemical safety goggles or a face shield.[1][2] This compound is

classified as causing serious eye damage.[2]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator with an organic vapor filter (Type ABEK or similar) if working in a poorly ventilated

area or if there is a risk of inhalation.[1][2]
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Protective Clothing: Wear a lab coat to protect your skin.

Handling and Segregation of Waste
Properly segregate waste to ensure safe and compliant disposal. Never dispose of this

chemical down the drain.[1]

Unused or Contaminated Liquid:

If you have unused or contaminated 5-Fluoro-2-methylbenzaldehyde, it must be

disposed of as hazardous chemical waste.

Carefully transfer the liquid into a designated, leak-proof, and chemically compatible waste

container. The container should be clearly labeled with "Hazardous Waste," the chemical

name "5-Fluoro-2-methylbenzaldehyde," and the associated hazards (e.g.,

"Combustible," "Eye Irritant").

Keep the waste container tightly closed when not in use.[1]

Contaminated Solid Waste (e.g., absorbent materials, gloves, weighing paper):

In case of a small spill, absorb the material with an inert absorbent such as vermiculite or

sand.[1]

Carefully scoop or sweep up the absorbed material and place it into a designated,

sealable waste bag or container.

Label the container clearly as "Hazardous Waste" and list the chemical contaminant.

Storage of Waste
Store all waste containers in a designated, well-ventilated, and secure waste accumulation

area away from heat, sparks, and open flames.[1] Ensure that the storage area is compliant

with your institution's and local regulations for hazardous waste storage.

Final Disposal
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The final disposal of 5-Fluoro-2-methylbenzaldehyde must be conducted through an

approved and licensed waste disposal contractor.[1]

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for your hazardous waste.

Provide the EHS office with accurate information about the waste, including the chemical

name and quantity.

Follow their specific instructions for labeling and preparing the waste containers for transport.

By adhering to these procedures, you ensure a safe laboratory environment and the

responsible management of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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